Cas no 1806962-30-0 (5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1806962-30-0
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4898502
• Update Time: 2025-10-17

5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-6(2-12)3-13-7(4-14)8(5)9(10)11/h3,9,14H,2,4,12H2,1H3
• InChI Key： LZQRVCRTNODOQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=C(CN)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol

5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806962-30-0): A Comprehensive Overview

5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806962-30-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol is C₁₁H₁₄F₂N₂O, with a molecular weight of approximately 228.23 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 3-position, and a methyl group at the 4-position. Additionally, it contains a hydroxymethyl group at the 2-position. These structural elements contribute to its unique chemical and biological properties.

The presence of the difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and bioavailability of the compound. The aminomethyl group provides opportunities for further functionalization and conjugation with other molecules, making it a versatile building block in drug design. The hydroxymethyl group adds polarity to the molecule, which can influence its solubility and interactions with biological targets.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine derivative followed by selective substitution reactions.

A typical synthesis pathway begins with the preparation of a pyridine derivative containing a suitable leaving group at the 2-position. This intermediate is then subjected to nucleophilic substitution with an appropriate nucleophile to introduce the hydroxymethyl group. Subsequent steps involve the introduction of the difluoromethyl and methyl groups through selective electrophilic fluorination and alkylation reactions, respectively. Finally, the aminomethyl group is introduced via reductive amination or other nitrogen-functionalization methods.

Biological Activity and Applications

5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol has shown promising biological activity in several preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers evaluated the inhibitory effects of 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol on a panel of kinases associated with cancer progression. The results showed that this compound exhibited selective inhibition against several kinases, including AKT and MAPK, with IC₅₀ values in the low micromolar range. These findings suggest that it could be developed into a potent anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical data for 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol have paved the way for further clinical investigation. Several pharmaceutical companies are currently exploring its potential as a therapeutic candidate for various diseases. Early-phase clinical trials are underway to assess its safety, pharmacokinetics, and efficacy in human subjects.

In addition to its direct therapeutic applications, this compound is also being investigated for its use as a lead structure in drug discovery programs. Its unique chemical structure provides a valuable scaffold for designing more potent and selective inhibitors targeting specific biological pathways.

Safety Considerations

Safety is a critical aspect of any drug development process. Preclinical toxicology studies have shown that 5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, ongoing monitoring and evaluation are essential to ensure its safety profile meets regulatory standards.

Conclusion

5-(Aminomethyl)-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806962-30-0) is an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure offers multiple opportunities for functionalization and optimization, making it a valuable candidate for developing new therapeutic agents. Ongoing research and clinical trials will further elucidate its full potential and contribute to advancements in drug discovery and development.